Cas no 106835-04-5 (1-Propanamine, 3-bromo-N,N-dipropyl-)

1-Propanamine, 3-bromo-N,N-dipropyl- structure
106835-04-5 structure
Product Name:1-Propanamine, 3-bromo-N,N-dipropyl-
CAS No:106835-04-5
MF:C9H20BrN
MW:222.165802001953
CID:1184687
PubChem ID:61286700
Update Time:2025-04-20

1-Propanamine, 3-bromo-N,N-dipropyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanamine, 3-bromo-N,N-dipropyl-
    • 3-bromo-N,N-dipropylpropan-1-amine
    • 106835-04-5
    • AKOS010539427
    • DTXSID10734167
    • Inchi: 1S/C9H20BrN/c1-3-7-11(8-4-2)9-5-6-10/h3-9H2,1-2H3
    • InChI Key: SORHYXRSCNAGQI-UHFFFAOYSA-N
    • SMILES: BrCCCN(CCC)CCC

Computed Properties

  • Exact Mass: 221.078
  • Monoisotopic Mass: 221.07791g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 7
  • Complexity: 70
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 3.2Ų

Experimental Properties

  • PSA: 3.24
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